Cas no 652993-19-6 (Ethanimidic acid, 2,2,2-trichloro-, (2E)-3-bromo-2-propenyl ester)

Ethanimidic acid, 2,2,2-trichloro-, (2E)-3-bromo-2-propenyl ester structure
652993-19-6 structure
Product Name:Ethanimidic acid, 2,2,2-trichloro-, (2E)-3-bromo-2-propenyl ester
CAS No:652993-19-6
MF:C5H5BrCl3NO
MW:281.362297773361
CID:400929
PubChem ID:71376198
Update Time:2025-04-19

Ethanimidic acid, 2,2,2-trichloro-, (2E)-3-bromo-2-propenyl ester Chemical and Physical Properties

Names and Identifiers

    • Ethanimidic acid, 2,2,2-trichloro-, (2E)-3-bromo-2-propenyl ester
    • 3-bromoprop-2-enyl 2,2,2-trichloroethanimidate
    • 652993-19-6
    • 3-Bromoprop-2-en-1-yl 2,2,2-trichloroethanimidate
    • DTXSID00798910
    • Inchi: 1S/C5H5BrCl3NO/c6-2-1-3-11-4(10)5(7,8)9/h1-2,10H,3H2
    • InChI Key: MUFHYWLVGNPWQS-UHFFFAOYSA-N
    • SMILES: BrC=CCOC(C(Cl)(Cl)Cl)=N

Computed Properties

  • Exact Mass: 278.86215
  • Monoisotopic Mass: 278.86201g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • PSA: 33.08

Ethanimidic acid, 2,2,2-trichloro-, (2E)-3-bromo-2-propenyl ester Related Literature

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